Cas no 1007344-24-2 (methyl 1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl-1H-pyrazole-3-carboxylate
• CAS No: 1007344-24-2
• MF: C₁₃H₁₁F₃N₄O₂
• MW: 312.247252702713
• MDL: MFCD09473480
• CID: 3155738
• PubChem ID: 19916057
• Update Time: 2025-10-05

methyl 1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl-1H-pyrazole-3-carboxylate
• Methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate
• 1007344-24-2
• methyl 1-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylate
• methyl 1-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylate
• METHYL 1-[4-CYCLOPROPYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-1H-PYRAZOLE-3-CARBOXYLATE
• Methyl1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate
• EN300-231315
• CS-0302003
• STK351667
• AKOS004099748

• MDL： MFCD09473480
• Inchi： 1S/C13H11F3N4O2/c1-22-11(21)8-4-5-20(19-8)12-17-9(7-2-3-7)6-10(18-12)13(14,15)16/h4-7H,2-3H2,1H3
• InChI Key： HUIJIPIDXMSEBV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NC(N2C=CC(C(=O)OC)=N2)=N1)(F)F

Computed Properties

• Exact Mass: 312.08341009Da
• Monoisotopic Mass: 312.08341009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl-1H-pyrazole-3-carboxylate

Methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1007344-24-2, commonly referred to as methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is notable for its complex structure, which incorporates a pyrimidine ring fused with a pyrazole moiety, further substituted with a trifluoromethyl group and a cyclopropyl group. These structural features contribute to its unique pharmacological and chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as protein kinases and ion channels, has been extensively investigated. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

The synthesis of methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. The core structure is typically constructed through a combination of Ullmann coupling and Suzuki-Miyaura cross-coupling reactions, which allow for precise control over the substitution patterns on the pyrimidine ring. The introduction of the trifluoromethyl group is achieved via electrophilic substitution, while the cyclopropyl group is appended using palladium-catalyzed cyclization reactions. These methods ensure high yields and excellent stereochemical control, making the compound amenable to large-scale production.

In terms of applications, methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate has shown promise in both therapeutic and agrochemical contexts. In the medical field, its ability to inhibit key enzymes involved in cancer cell proliferation has positioned it as a potential candidate for anti-tumor drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells, suggesting a favorable therapeutic index.

Additionally, methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate has been explored for its potential as an agrochemical agent. Its ability to inhibit plant pathogens, such as fungi and bacteria, has been reported in several studies. For example, research conducted at the University of California, Davis, revealed that this compound exhibits potent anti-fungal activity against *Botrytis cinerea*, a major pathogen affecting crops worldwide. This makes it a strong candidate for the development of environmentally friendly pesticides.

From an environmental standpoint, the degradation profile of methyl 1-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylate has been extensively studied to assess its potential impact on ecosystems. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with current global efforts to develop sustainable agricultural practices and reduce chemical residues in soil and water systems.

In conclusion, methyl 1-(4-cyclopropyl